[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]formamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)-(4-ethoxyphenyl)methyl]formamide
• InChI: InChI=1S/C18H21NO4/c1-4-23-15-8-5-13(6-9-15)18(19-12-20)14-7-10-16(21-2)17(11-14)22-3/h5-12,18H,4H2,1-3H3,(H,19,20)
• InChI Key: WCHBZXXIWHDFSD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C2=CC(=C(C=C2)OC)OC)NC=O
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]formamide, also known as 2C-EF, is a chemical compound that belongs to the family of phenethylamines. It is a synthetic substance that has been used for various scientific research applications, including pharmacological and toxicological studies. The purpose of

Mechanism of Action

[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]formamide acts as a partial agonist at serotonin receptors, which means that it activates these receptors to a lesser extent than a full agonist. It also acts as a partial agonist at dopamine receptors, but to a lesser extent than at serotonin receptors. The exact mechanism of action is not fully understood, but it is believed to involve the modulation of neurotransmitter release and reuptake.
Biochemical and Physiological Effects
[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]formamide has been found to have various biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in certain brain regions, which can lead to changes in mood, cognition, and behavior. It has also been found to increase heart rate, blood pressure, and body temperature, which can be potentially dangerous at high doses.

Advantages and Limitations for Lab Experiments

[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]formamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been found to have a high affinity for serotonin and dopamine receptors, which makes it a valuable tool for studying the neurological and behavioral effects of these neurotransmitters. However, it has several limitations as well. It can be potentially dangerous at high doses, and its effects on other neurotransmitter systems are not well understood.

Future Directions

There are several future directions for research on [(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]formamide. One area of interest is its potential as a treatment for various neurological and psychiatric disorders, such as depression, anxiety, and addiction. Another area of interest is its potential as a tool for studying the interactions between serotonin and dopamine systems in the brain. Additionally, further research is needed to better understand its effects on other neurotransmitter systems and its potential long-term effects on the brain and body.
Conclusion
[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]formamide is a synthetic substance that has been used for various scientific research applications, including pharmacological and toxicological studies. It has a high affinity for serotonin and dopamine receptors, which makes it a valuable tool for studying the neurological and behavioral effects of these neurotransmitters. However, it can be potentially dangerous at high doses, and its effects on other neurotransmitter systems are not well understood. Further research is needed to better understand its potential as a treatment for various neurological and psychiatric disorders and its long-term effects on the brain and body.

Synthesis Methods

[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]formamide can be synthesized by using a reaction between 3,4-dimethoxybenzaldehyde, 4-ethoxybenzaldehyde, and methylamine. The reaction is carried out in the presence of a reducing agent, such as sodium borohydride, and a solvent, such as ethanol. The resulting product is then purified using various techniques, such as recrystallization and column chromatography.

Scientific Research Applications

[(3,4-dimethoxyphenyl)(4-ethoxyphenyl)methyl]formamide has been used for various scientific research applications, including pharmacological and toxicological studies. It has been found to have a high affinity for serotonin receptors, which play a crucial role in regulating mood, appetite, and sleep. It has also been found to have an affinity for dopamine receptors, which are involved in reward, motivation, and pleasure. These properties make it a valuable tool for studying the neurological and behavioral effects of serotonin and dopamine.